Cas no 1189871-32-6 (1,3-Dihydro-1-d5-phenyl-2H-indol-2-one)

1,3-Dihydro-1-d5-phenyl-2H-indol-2-one structure
1189871-32-6 structure
Product Name:1,3-Dihydro-1-d5-phenyl-2H-indol-2-one
CAS No:1189871-32-6
MF:C14H11NO
MW:214.274051904678
CID:895518
PubChem ID:45039031
Update Time:2024-11-03

1,3-Dihydro-1-d5-phenyl-2H-indol-2-one Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dihydro-1-d5-phenyl-2H-indol-2-one
    • 1-Phenyl-2-indolinone-d5
    • 1-Phenyl-oxindole-d5
    • 1-(2,3,4,5,6-pentadeuteriophenyl)-3H-indol-2-one
    • J-004002
    • 1-(~2~H_5_)Phenyl-1,3-dihydro-2H-indol-2-one
    • 1-[(2,3,4,5,6-?H?)phenyl]-2,3-dihydro-1H-indol-2-one
    • 1189871-32-6
    • DTXSID10661929
    • AKOS030243195
    • Inchi: 1S/C14H11NO/c16-14-10-11-6-4-5-9-13(11)15(14)12-7-2-1-3-8-12/h1-9H,10H2/i1D,2D,3D,7D,8D
    • InChI Key: OWPNVXATCSXTBK-RCQSQLKUSA-N
    • SMILES: O=C1CC2C=CC=CC=2N1C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

  • Exact Mass: 214.11500
  • Monoisotopic Mass: 214.115447704g/mol
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 2.97240

1,3-Dihydro-1-d5-phenyl-2H-indol-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D449247-50mg
1,3-Dihydro-1-d5-phenyl-2H-indol-2-one
1189871-32-6
50mg
$173.00 2023-05-18
TRC
D449247-500mg
1,3-Dihydro-1-d5-phenyl-2H-indol-2-one
1189871-32-6
500mg
$1326.00 2023-05-18
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd